Cas no 204981-44-2 (1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-)
204981-44-2 structure
Product Name:1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-
CAS No:204981-44-2
MF:C16H16BrFO2
MW:339.199447631836
CID:6632371
Update Time:2024-01-08
1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-
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- Inchi: 1S/C16H16BrFO2/c17-13-6-7-14(15(18)9-13)16(20)12(10-19)8-11-4-2-1-3-5-11/h1-7,9,12,16,19-20H,8,10H2/t12-,16+/m0/s1
- InChI Key: IELRXYIMFJLQGR-BLLLJJGKSA-N
- SMILES: [C@@H](C1=CC=C(Br)C=C1F)(O)[C@@H](CC1=CC=CC=C1)CO
Experimental Properties
- Density: 1.458±0.06 g/cm3(Predicted)
- Boiling Point: 473.4±40.0 °C(Predicted)
- pka: 13.30±0.20(Predicted)
1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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